Cas no 646522-76-1 (Methanesulfonic acid, trifluoro-, 2-(cyclopropylacetyl)phenyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 2-(cyclopropylacetyl)phenyl ester
• CAS No: 646522-76-1
• MF: C₁₂H₁₁F₃O₄S
• MW: 308.273553133011
• CID: 419658
• PubChem ID: 11381278
• Update Time: 2025-04-19

Methanesulfonic acid, trifluoro-, 2-(cyclopropylacetyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 2-(cyclopropylacetyl)phenyl ester
• [2-(2-cyclopropylacetyl)phenyl] trifluoromethanesulfonate
• 646522-76-1
• DTXSID20464180

• Inchi： 1S/C12H11F3O4S/c13-12(14,15)20(17,18)19-11-4-2-1-3-9(11)10(16)7-8-5-6-8/h1-4,8H,5-7H2
• InChI Key： YGYXKRDJNAAWLB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC=CC=1C(CC1CC1)=O

Computed Properties

• Exact Mass: 308.03303
• Monoisotopic Mass: 308.03301449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44